molecular formula C18H19N3O2 B12189082 3-(4-methoxyphenyl)-N-(2-methyl-1H-benzimidazol-5-yl)propanamide

3-(4-methoxyphenyl)-N-(2-methyl-1H-benzimidazol-5-yl)propanamide

Cat. No.: B12189082
M. Wt: 309.4 g/mol
InChI Key: VSWMGOYFBRICCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-Methoxyphenyl)-N-(2-methyl-1H-benzimidazol-5-yl)propanamide is a synthetic small molecule characterized by a propanamide backbone linking two key moieties: a 4-methoxyphenyl group and a 2-methylbenzimidazole ring. The benzimidazole scaffold is a privileged structure in medicinal chemistry due to its ability to mimic purine bases, enabling interactions with biological targets such as enzymes and receptors .

Properties

Molecular Formula

C18H19N3O2

Molecular Weight

309.4 g/mol

IUPAC Name

3-(4-methoxyphenyl)-N-(2-methyl-3H-benzimidazol-5-yl)propanamide

InChI

InChI=1S/C18H19N3O2/c1-12-19-16-9-6-14(11-17(16)20-12)21-18(22)10-5-13-3-7-15(23-2)8-4-13/h3-4,6-9,11H,5,10H2,1-2H3,(H,19,20)(H,21,22)

InChI Key

VSWMGOYFBRICCW-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(N1)C=C(C=C2)NC(=O)CCC3=CC=C(C=C3)OC

Origin of Product

United States

Biological Activity

Molecular Characteristics

  • Molecular Formula : C18H20N2O2
  • Molecular Weight : 300.36 g/mol
  • Chemical Structure : The compound features a benzimidazole moiety linked to a propanamide group, with a methoxyphenyl substituent.

Table 1: Basic Properties of 3-(4-methoxyphenyl)-N-(2-methyl-1H-benzimidazol-5-yl)propanamide

PropertyValue
Molecular FormulaC18H20N2O2
Molecular Weight300.36 g/mol
SolubilitySoluble in DMSO
Melting PointNot determined

Antibacterial Activity

Recent studies have demonstrated that compounds similar to 3-(4-methoxyphenyl)-N-(2-methyl-1H-benzimidazol-5-yl)propanamide exhibit significant antibacterial properties. The mechanism often involves disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Case Study: Antibacterial Efficacy

A study evaluated the antibacterial activity of several benzimidazole derivatives against common pathogens such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were found to range from 4.69 to 156.47 µM, indicating moderate to high efficacy against these strains .

Antifungal Activity

In addition to antibacterial properties, the compound has shown antifungal activity against various fungi, including Candida albicans and Fusarium oxysporum.

Table 2: Antifungal Activity Data

Fungal StrainMIC (µM)
Candida albicans16.69 - 78.23
Fusarium oxysporum56.74 - 222.31

The antifungal activity is attributed to the inhibition of fungal cell membrane synthesis and disruption of ergosterol production .

Structure-Activity Relationship (SAR)

The SAR studies indicate that the presence of electron-donating groups, such as methoxy groups on the phenyl ring, enhances the biological activity of benzimidazole derivatives. Modifications in the benzimidazole core can significantly affect the potency and spectrum of activity.

The proposed mechanisms for the antibacterial and antifungal activities include:

  • Inhibition of Cell Wall Synthesis : Disruption of peptidoglycan layer formation in bacteria.
  • Interference with Nucleic Acid Synthesis : Inhibition of DNA replication and transcription.
  • Membrane Disruption : Alteration of membrane permeability leading to cell lysis.

Scientific Research Applications

Anticancer Potential

Research indicates that compounds containing benzimidazole moieties exhibit significant anticancer activity. The structure of 3-(4-methoxyphenyl)-N-(2-methyl-1H-benzimidazol-5-yl)propanamide suggests potential interactions with biological targets involved in cancer proliferation.

In a study evaluating similar benzimidazole derivatives, compounds demonstrated potent activity against various cancer cell lines, including colorectal carcinoma (HCT116) and breast cancer cells. The results showed that modifications in the benzimidazole structure significantly influenced their anticancer efficacy, with some derivatives exhibiting IC50 values lower than standard chemotherapeutic agents like 5-fluorouracil (5-FU) .

Antimicrobial Activity

The compound's structural similarity to known antimicrobial agents positions it as a candidate for further investigation into its antibacterial and antifungal properties. In related studies, benzimidazole derivatives have shown effectiveness against both Gram-positive and Gram-negative bacteria, as well as fungi. For instance, certain derivatives exhibited minimum inhibitory concentrations (MIC) in the low micromolar range against various pathogens .

Study on Anticancer Activity

A recent study explored the anticancer properties of various benzimidazole derivatives, including those structurally related to 3-(4-methoxyphenyl)-N-(2-methyl-1H-benzimidazol-5-yl)propanamide. The research highlighted that specific substitutions on the benzimidazole ring significantly enhanced cytotoxicity against cancer cell lines compared to non-substituted analogs .

Evaluation of Antimicrobial Effects

Another investigation focused on the antimicrobial efficacy of synthesized benzimidazole derivatives. The study found that compounds with electron-donating groups, such as methoxy substituents, exhibited increased antibacterial activity against a range of pathogens . This suggests that 3-(4-methoxyphenyl)-N-(2-methyl-1H-benzimidazol-5-yl)propanamide could be developed further as an antimicrobial agent.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-(4-methoxyphenyl)-N-(2-methyl-1H-benzimidazol-5-yl)propanamide with structurally related propanamide derivatives, focusing on synthesis, structural features, and inferred biological activities.

Structural and Functional Differences

  • Bioisosteric Replacements : Replacing the benzimidazole in the target compound with a pyrazole (as in compound 13 ) introduces a hydroxamic acid group, which may confer metal-chelating properties for metalloenzyme inhibition .
  • Substituent Effects : The 4-methoxyphenyl group in the target compound contrasts with the 4-hydroxyphenyl moiety in compound 30a . The methoxy group’s electron-donating nature may enhance metabolic stability compared to the hydroxy group’s susceptibility to glucuronidation .
  • Pharmacophore Diversity : Cephalosporin-linked propanamides (e.g., 17a ) leverage the β-lactam ring for antibacterial activity, whereas sulfonamide-bearing analogs (e.g., 30a ) are more likely to target carbonic anhydrases .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.